Cas no 102507-13-1 (N-Boc-3-hydroxy-L-valine)

• Product Name: N-Boc-3-hydroxy-L-valine
• CAS No: 102507-13-1
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• MDL: MFCD03094792
• CID: 137741
• PubChem ID: 11075314
• Update Time: 2025-05-24

N-Boc-3-hydroxy-L-valine Chemical and Physical Properties

Names and Identifiers

• (S)-N-Boc-2-Amino-3-hydroxy-3-methylbutanoic acid
• N-Boc-(S)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid
• N-Boc-3-hydroxy-L-valine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-hydroxy-3-methylbutanoic acid
• (S)-2-BOC-AMINO-3-HYDROXY-3-METHYLBUTYRIC ACID
• (S)-2-N-Boc-amino-3-hydroxy-3-methylbutyric acid
• Boc-(S)-2-amino-3-hydroxy-3-methyl butanoic acid
• L-Threonine,N-[(1,1-dimethylethoxy)carbonyl]-3-methyl-
• (2S)-2-(N-tert-Butoxycarbonyl)amino-3-hydroxy-3-methylbutanoic acid
• (S)-2-N-
• boc-l-ser(3,3-dimethyl)
• L-Threonine,N-[(1,1-dimethylethoxy)carbonyl]-3-methyl
• N-(tert-butoxycarbonyl)-3-hydroxy-L-valine
• N-[(1,1-Dimethylethoxy)Carbonyl]-3-Methyl-L-Threonine
• (S)-2-(tert-Butoxycarbonylamino)-3-hydroxy-3-methylbutanoic acid
• EOS-60980
• BOC-S-SER(3,3ME2)-OH
• (S)-Boc-beta-hydroxy-valine
• (S)-Boc-beta,beta-dimethyl-serine
• 3-Hydroxy-L-valine, N-BOC protected
• (S)-Boc-2-aMino-3-hydroxy-3-Methyl-butyric acid
• boc-(s)-2-amino-3-hydroxy-3-methylbutanoic acid
• (S)-2-Boc-amino-3-hydroxy-3-methylb
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-3-methylbutanoic acid
• CS-W014676
• SCHEMBL873787
• SZVRVSZFEDIMFM-ZCFIWIBFSA-N
• n-(t-butoxycarbonyl)-(s)-2-amino-3-hydroxy-3-methylbutanoic acid
• 102507-13-1
• S)-Boc-beta,beta-dimethyl-serine
• (S)-(tert-butoxycarbonylamino)-3-hydroxy-3-methylbutanoic acid
• AKOS015999754
• N-Boc-3-hydroxy-L-valine, 97%
• EN300-217634
• 3-Hydroxy-N-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-valine
• L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-hydroxy-
• (2S)-3-hydroxy-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• MFCD03094792
• DTXSID70454339
• (s)-n-alpha-t-butyloxycarbonyl-3,3-dimethyl-serine
• L-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-3-methyl-
• N-Boc-(S)-2-amino-3-hydroxy-3-methylbutanoic acid (Boc-beta,beta-diMe-L-Ser-OH)
• DS-13369
• N-[(1,1-Dimethylethoxy)carbonyl]-3-methyl-L-threonine; N-[(1,1-Dimethylethoxy)carbonyl]-3-hydroxy-L-valine; (S)-2-(tert-Butoxycarbonylamino)-3-hydroxy-3-methylbutanoic Acid

• MDL： MFCD03094792
• Inchi： 1S/C10H19NO5/c1-9(2,3)16-8(14)11-6(7(12)13)10(4,5)15/h6,15H,1-5H3,(H,11,14)(H,12,13)/t6-/m1/s1
• InChI Key： SZVRVSZFEDIMFM-ZCFIWIBFSA-N
• SMILES： OC(C)(C)[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 233.12600
• Monoisotopic Mass: 233.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9
• XLogP3: 0.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.175±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116-118 ºC
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 95.86000
• LogP: 1.12610

N-Boc-3-hydroxy-L-valine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-3-hydroxy-L-valine

N-Boc-3-Hydroxy-L-Valine: A Comprehensive Overview

N-Boc-3-Hydroxy-L-Valine, also known as N-(tert-butyloxycarbonyl)-3-hydroxy-L-valine, is a significant compound in the field of organic chemistry and biochemistry. With the CAS number 102507-13-1, this compound has garnered attention due to its unique properties and applications in various research domains.

The molecular formula of N-Boc-3-Hydroxy-L-Valine is C₁₀H₁₇NO₄, and its molecular weight is 217.24 g/mol. This compound is characterized by the presence of a tert-butyloxycarbonyl (Boc) group attached to the nitrogen atom of the amino acid L-valine, which introduces a hydroxyl group at the third carbon position of the valine backbone.

Recent studies have highlighted the importance of N-Boc-3-Hydroxy-L-Valine in peptide synthesis and drug discovery. The Boc group serves as a protecting group for the amino terminus, making it easier to manipulate and incorporate into larger peptide structures without interfering with other functional groups during synthesis.

In terms of physical properties, N-Boc-3-Hydroxy-L-Valine exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions has made it a preferred choice in numerous synthetic protocols.

Recent advancements in research have explored the role of N-Boc-3-Hydroxy-L-Valine in medicinal chemistry, particularly in the development of bioactive peptides and protein mimetics. The hydroxyl group at the third position introduces additional functionality, enabling the formation of hydrogen bonds and enhancing the compound's interactions with biological targets.

The synthesis of N-Boc-3-Hydroxy-L-Valine typically involves multi-step processes, including amino acid derivatization and protection strategies. Researchers have optimized these methods to achieve high yields and purity levels, ensuring its reliability for downstream applications.

In conclusion, N-Boc-3-Hydroxy-L-Valine stands out as a versatile building block in organic synthesis, offering unique chemical properties that make it invaluable in both academic and industrial settings.